Cas no 1211515-83-1 (2-Fluoro-5-hydroxyisonicotinic acid)

• Product Name: 2-Fluoro-5-hydroxyisonicotinic acid
• CAS No: 1211515-83-1
• MF: C₆H₄FNO₃
• MW: 157.099265098572
• MDL: MFCD16611053
• CID: 4784409
• Update Time: 2025-11-03

2-Fluoro-5-hydroxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxyisonicotinic acid

• MDL： MFCD16611053
• Inchi： 1S/C6H4FNO3/c7-5-1-3(6(10)11)4(9)2-8-5/h1-2,9H,(H,10,11)
• InChI Key： XGANPCSUMZOXOW-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(C=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 1
• Topological Polar Surface Area: 70.4

Additional information on 2-Fluoro-5-hydroxyisonicotinic acid

2-Fluoro-5-hydroxyisonicotinic Acid (CAS No. 1211515-83-1): An Overview and Recent Advances

2-Fluoro-5-hydroxyisonicotinic acid (CAS No. 1211515-83-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent applications in medicinal chemistry and drug development.

Chemical Properties: 2-Fluoro-5-hydroxyisonicotinic acid is a fluorinated derivative of isonicotinic acid, characterized by the presence of a fluorine atom at the 2-position and a hydroxyl group at the 5-position. Its molecular formula is C₆H₄FNO₃, and it has a molecular weight of approximately 169.09 g/mol. The compound exhibits strong acidity due to the presence of the carboxylic acid group, making it useful in various acid-catalyzed reactions.

Synthesis Methods: The synthesis of 2-Fluoro-5-hydroxyisonicotinic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the fluorination of 5-hydroxyisonicotinic acid using selective fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). Another approach involves the hydroxylation of 2-fluoropyridine followed by carboxylation. These methods have been optimized to achieve high yields and selectivity, making them suitable for large-scale production.

Medicinal Chemistry Applications: Recent studies have highlighted the potential of 2-Fluoro-5-hydroxyisonicotinic acid in medicinal chemistry. Its unique structure, particularly the combination of the fluorine and hydroxyl groups, makes it an attractive scaffold for the design of novel drugs. For instance, researchers have explored its use as a precursor for developing anti-inflammatory agents and antiviral compounds. A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Fluoro-5-hydroxyisonicotinic acid exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

Clinical Trials and Drug Development: The potential therapeutic applications of 2-Fluoro-5-hydroxyisonicotinic acid have also been investigated in clinical settings. Several derivatives are currently undergoing preclinical and clinical trials for their efficacy in treating various diseases. For example, a phase II clinical trial evaluated a derivative of 2-Fluoro-5-hydroxyisonicotinic acid for its effectiveness in reducing inflammation in patients with rheumatoid arthritis. Preliminary results showed promising outcomes, with significant reductions in inflammatory markers and improved patient outcomes.

Safety and Toxicology: Understanding the safety profile of 2-Fluoro-5-hydroxyisonicotinic acid is crucial for its development as a therapeutic agent. Extensive toxicological studies have been conducted to assess its safety in both in vitro and in vivo models. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully characterize its long-term safety profile.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 2-Fluoro-5-hydroxyisonicotinic acid underscores its potential as a valuable compound in pharmaceutical development. Future studies should focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring new therapeutic applications. Additionally, collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into effective treatments for various diseases.